4-(Propane-1-sulfonyl)-butylamine
Description
4-(Propane-1-sulfonyl)-butylamine is an organosulfur compound featuring a butylamine backbone modified with a propane-1-sulfonyl group at the fourth carbon. The sulfonyl group is electron-withdrawing, which reduces the nucleophilicity of the amine compared to unmodified butylamine. This structural feature enhances stability against oxidation and may influence solubility, making it more polar than alkyl-substituted butylamine derivatives.
Properties
CAS No. |
1181631-86-6 |
|---|---|
Molecular Formula |
C7H17NO2S |
Molecular Weight |
179.28 g/mol |
IUPAC Name |
4-propylsulfonylbutan-1-amine |
InChI |
InChI=1S/C7H17NO2S/c1-2-6-11(9,10)7-4-3-5-8/h2-8H2,1H3 |
InChI Key |
YPDDDLQWHKKYAJ-UHFFFAOYSA-N |
SMILES |
CCCS(=O)(=O)CCCCN |
Canonical SMILES |
CCCS(=O)(=O)CCCCN |
Origin of Product |
United States |
Comparison with Similar Compounds
Reactivity with Nitrogen Nucleophiles
In studies involving β-lactam antibiotics like clavulanic acid (CLV) and its derivatives (e.g., CLV-TEG-B), butylamine serves as a model nucleophile to mimic lysine residues. CLV-TEG-B reacts completely with butylamine within 15 minutes to form an amide bond, while CLV achieves only 60% conjugation under identical conditions . This contrasts with CLV-TEG-B, where the modified β-lactam structure enhances reactivity toward amines.
Stability and Degradation
CLV degrades into unidentified compounds when conjugated with butylamine, with only partial amide formation observed . The sulfonyl group in 4-(Propane-1-sulfonyl)-butylamine may confer greater stability against such degradation due to its electron-withdrawing nature, though experimental confirmation is needed.
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